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molecular formula C11H7BrN4 B8644301 3-(3-bromophenyl)-3H-[1,2,3]triazolo[4,5-b]pyridine

3-(3-bromophenyl)-3H-[1,2,3]triazolo[4,5-b]pyridine

Cat. No. B8644301
M. Wt: 275.10 g/mol
InChI Key: DTGSBUQMSAYKFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08119655B2

Procedure details

Compound 3 (2.8 g, 10.2 mmol) was dissolved in ortho-phosphoric acid (40 ml). The mixture was heated to 150° C. for 18 hours, and the intended product confirmed by LC-MS. The mixture was cooled to 0° C. and the acid neutralized with concentrated NaOH. Extraction with methylene chloride afforded a mixture of Compounds 4 and 4′, which was then purified by HPLC to provide Compound 4 (180 mg, 9%). 1H NMR (400 MHz, CD3OD) δ 9.16 (d, J=7.8 Hz 1 H) 8.48 (s, 1 H) 7.62 (d, J=7.8 Hz 1 H) 7.52 (d, J=6.8 Hz 1 H) 7.44 (m, 2 H). [M+H] calc'd for C17H12N2, 245; found 245.
Name
Compound 3
Quantity
2.8 g
Type
reactant
Reaction Step One
Name
ortho-phosphoric acid
Quantity
40 mL
Type
solvent
Reaction Step One
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
Compounds 4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Compound 4
Yield
9%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([N:8]2[C:12]3=[N:13][CH:14]=[CH:15][CH:16]=[C:11]3N=N2)[CH:5]=[CH:6][CH:7]=1.[OH-].[Na+]>P(=O)(O)(O)O>[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]2[C:3]=1[C:11]1[CH:16]=[CH:15][CH:14]=[N:13][C:12]=1[NH:8]2 |f:1.2|

Inputs

Step One
Name
Compound 3
Quantity
2.8 g
Type
reactant
Smiles
BrC=1C=C(C=CC1)N1N=NC=2C1=NC=CC2
Name
ortho-phosphoric acid
Quantity
40 mL
Type
solvent
Smiles
P(O)(O)(O)=O
Step Two
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Step Three
[Compound]
Name
Compounds 4
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled to 0° C.
EXTRACTION
Type
EXTRACTION
Details
Extraction with methylene chloride
CUSTOM
Type
CUSTOM
Details
afforded
CUSTOM
Type
CUSTOM
Details
was then purified by HPLC

Outcomes

Product
Name
Compound 4
Type
product
Smiles
BrC1=C2C3=C(NC2=CC=C1)N=CC=C3
Measurements
Type Value Analysis
AMOUNT: MASS 180 mg
YIELD: PERCENTYIELD 9%
YIELD: CALCULATEDPERCENTYIELD 7.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.